2-(2-methoxyphenoxy)-N-{4-[(methylcarbamoyl)methyl]phenyl}acetamide

• IUPAC Name: 2-[4-[[2-(2-methoxyphenoxy)acetyl]amino]phenyl]-N-methylacetamide
• InChI: InChI=1S/C18H20N2O4/c1-19-17(21)11-13-7-9-14(10-8-13)20-18(22)12-24-16-6-4-3-5-15(16)23-2/h3-10H,11-12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: RJBKGTTWWKMVRQ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2OC
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol

Description

2-(2-Methoxyphenoxy)-N-{4-[(methylcarbamoyl)methyl]phenyl}acetamide, hereafter referred to as 2-MPCA, is a chemical compound that has been used in various scientific research applications. This synthetic compound has been used in various experiments in order to study its biochemical and physiological effects.

Scientific Research Applications

2-MPCA has been used in a variety of scientific research applications. It has been used to study the effects of various drugs on the body. It has also been used to study the biochemical and physiological effects of various compounds on the body. Additionally, it has been used to study the effects of various environmental factors on the body.

Mechanism of Action

The mechanism of action of 2-MPCA is not fully understood. It is believed that it binds to receptors in the body and modulates the activity of those receptors. This allows it to affect various biochemical and physiological processes.
Biochemical and Physiological Effects
2-MPCA has been shown to affect various biochemical and physiological processes in the body. It has been shown to increase the production of certain hormones, such as cortisol, and to inhibit the activity of certain enzymes, such as cyclooxygenase-2. Additionally, it has been shown to affect the metabolism of carbohydrates, lipids, and proteins.

Advantages and Limitations for Lab Experiments

The use of 2-MPCA in lab experiments has several advantages. It is a synthetic compound, so it is easy to obtain and use. Additionally, it is relatively stable and can be used in a variety of concentrations. However, there are some limitations to its use. For example, it is not approved for human use, so it cannot be used in clinical trials. Additionally, its mechanism of action is not fully understood, so its effects on the body are not completely known.

Future Directions

There are several potential future directions for the use of 2-MPCA in scientific research. It could be used to study the effects of various drugs on the body, as well as the effects of various environmental factors. Additionally, it could be used to study the biochemical and physiological effects of various compounds on the body. Additionally, it could be used to study its potential as a therapeutic agent. Finally, it could be used to study the effects of various drugs on the metabolism of carbohydrates, lipids, and proteins.

Synthesis Methods

2-MPCA can be synthesized using a variety of methods. One method involves the reaction of 2-methoxyphenol with 4-[(methylcarbamoyl)methyl]phenylacetamide. The reaction is catalyzed by an acid and proceeds to form the desired product. This method is simple and can be used to synthesize 2-MPCA in a variety of concentrations.